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Compound of Interest

Compound Name: 3-Butenal

Cat. No. B104185

3-Butenal: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical
properties of 3-Butenal (CAS No. 7319-38-2), a reactive aldehyde with significant potential in
organic synthesis and as a versatile chemical intermediate. This document details its
physicochemical characteristics, spectral data, and provides an experimental protocol for its
synthesis.

Physical and Chemical Properties

3-Butenal, also known as vinylacetaldehyde, is a colorless to light yellow liquid with a strong,
pungent odor.[1] It is a highly flammable compound and should be handled with appropriate
safety precautions in a well-ventilated area.[1][2] Key physical and chemical properties are
summarized in the tables below for easy reference and comparison.

General Properties
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Property Value Source(s)
Molecular Formula CaHeO [3]
Molecular Weight 70.09 g/mol [3]
CAS Number 7319-38-2 [3]
IUPAC Name but-3-enal [4]
Synonyms Vinylacetaldehyde, 3-Buten-1- 4]
al
Appearance Colorless to light yellow liquid [1]
Odor Strong, pungent [1]

Physicochemical Data

Property Value Source(s)
Boiling Point 68.4 °C at 760 mmHg [2]

98 °C [1]

Melting Point -96 °C [1]

-77 °C (estimate) [2]

Density 0.805 g/cm? [2]

Vapor Pressure 140 mmHg at 25°C [2]

e 35,540 mg/L at 25 °C
Solubility in water . [5]
(estimated)

LogP (o/w) 0.76140 [2]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 3-Butenal. Below is a
summary of available spectral information.
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Mass Spectrometry (GC-MS)

The mass spectrum of 3-Butenal is available in public databases such as PubChem.[4] The
fragmentation pattern obtained from GC-MS analysis can be used for its unambiguous
identification in complex mixtures.

Infrared (IR) Spectroscopy

The vapor phase IR spectrum of 3-Butenal is also publicly available.[4][6] Key characteristic
absorption bands would include:

e ~1730 cm~1: C=0 stretching vibration of the aldehyde group.
e ~2720 and ~2820 cm~1: C-H stretching vibrations of the aldehyde group.
e ~1640 cm~1; C=C stretching vibration of the vinyl group.

e ~3080 cm~% =C-H stretching vibration of the vinyl group.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While readily available experimental spectra for 3-Butenal are not widespread, predicted *H
and 3C NMR data can be found in chemical databases. These predictions are based on the
molecule's structure and can serve as a useful reference.

Chemical Reactivity and Stability

3-Butenal is a reactive molecule due to the presence of both an aldehyde functional group and
a carbon-carbon double bond. It can undergo a variety of chemical transformations, including:

Nucleophilic addition to the carbonyl group.

Electrophilic addition to the double bond.

Oxidation of the aldehyde to a carboxylic acid.

Reduction of the aldehyde to an alcohol.
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The compound is known to be unstable and can discolor over time, turning from yellow to
brown and then black, even when stored under cooling and a nitrogen atmosphere.[1] For this
reason, it is often used immediately after preparation or stored with a stabilizer.

Experimental Protocols
Synthesis of 3-Butenal

A convenient method for the multigram synthesis of 3-Butenal involves the reaction of aqueous
glyoxal with allyl bromide.[7]

Materials:

Aqueous glyoxal (40% solution)

Allyl bromide

Suitable solvent (e.g., water)

Base (e.g., sodium carbonate)

Apparatus for distillation

Procedure: A detailed, step-by-step protocol would typically be adapted from the primary
literature. The general workflow for such a synthesis is outlined in the diagram below. The
reaction proceeds via a nucleophilic attack of the enolate derived from glyoxal on allyl bromide,
followed by decarboxylation.

Aqueous Glyoxal +

¢ Reaction > Reaction under Quenching > Work-up and Crude Product > Purification by Purified Product »| Pure 3-Butenal
Allyl Bromide

basic conditions Extraction Distillation

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 3-Butenal.

Safety and Handling
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3-Butenal is irritating to the eyes and skin, and direct contact should be avoided.[1] Itis a
highly flammable liquid and should be kept away from open flames and high-temperature
sources.[1][2] When handling this compound, it is essential to wear appropriate personal
protective equipment, including safety glasses and chemical-resistant gloves.[1] Work should
be conducted in a well-ventilated fume hood. Due to its instability, 3-Butenal should be stored
in a cool, dark place under an inert atmosphere.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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